(2S,3R)-4-Methyl-3-(2-methylpyrazol-3-yl)-5-oxomorpholine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2S,3R)-4-Methyl-3-(2-methylpyrazol-3-yl)-5-oxomorpholine-2-carboxylic acid, also known as MMOMC, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug design.
Scientific Research Applications
Chemical Synthesis and Drug Intermediates
The synthesis of related compounds, such as pyrazine and pyrazole derivatives, plays a crucial role in pharmaceutical research. These compounds serve as valuable intermediates in the synthesis of drugs and biologically active molecules. For example, the preparation and characterization of compounds involving pyrazole and morpholine rings are common in the search for new therapeutic agents. The methods for synthesizing these compounds, such as chemical synthesis, are widely researched for optimizing yields and discovering new reaction pathways (Bai Jin-quan, 2013).
Molecular Interactions and Structural Analysis
Research on compounds like 3-Aminopyrazine-2-carboxylic acid has contributed to understanding molecular interactions, such as hydrogen bonding, which are fundamental in drug design and crystal engineering. These studies provide insights into how molecules assemble in solid-state forms, influencing their pharmaceutical properties (A. Dobson, R. E. Gerkin, 1996).
Catalysis and Chemical Transformations
Compounds containing morpholine and pyrazole rings have been utilized as catalysts or substrates in various chemical transformations. For instance, novel catalytic methods for forming amides and esters from carboxylic acids highlight the utility of related compounds in organic synthesis and drug development processes (M. Kunishima et al., 1999).
Biochemical Applications and Biocatalysis
The biochemical utility of related compounds, including their roles in enzyme-mediated reactions and biocatalysis, is an area of active research. This encompasses the development of biocatalytic processes for synthesizing pharmaceutical intermediates and exploring enzyme mechanisms (Liuyan Gu et al., 2020).
Luminescence and Material Science
Research into the luminescence properties of compounds with pyrazole and carboxylic acid functionalities extends into materials science, where these compounds are explored for potential applications in sensing, imaging, and light-emitting devices (Zhaopeng Deng et al., 2010).
properties
IUPAC Name |
(2S,3R)-4-methyl-3-(2-methylpyrazol-3-yl)-5-oxomorpholine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O4/c1-12-7(14)5-17-9(10(15)16)8(12)6-3-4-11-13(6)2/h3-4,8-9H,5H2,1-2H3,(H,15,16)/t8-,9+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSYIFHSVKKGXKW-BDAKNGLRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(C(OCC1=O)C(=O)O)C2=CC=NN2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1[C@@H]([C@H](OCC1=O)C(=O)O)C2=CC=NN2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.